![molecular formula C16H15N3O3 B5554258 2-{[5-(tetrahydrofuran-2-yl)-1,2,4-oxadiazol-3-yl]methyl}isoquinolin-1(2H)-one](/img/structure/B5554258.png)
2-{[5-(tetrahydrofuran-2-yl)-1,2,4-oxadiazol-3-yl]methyl}isoquinolin-1(2H)-one
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Description
2-{[5-(tetrahydrofuran-2-yl)-1,2,4-oxadiazol-3-yl]methyl}isoquinolin-1(2H)-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, and its mechanism of action has been investigated in detail.
Scientific Research Applications
Chemical Transformations and Synthetic Pathways
Research on isoquinoline and oxadiazole derivatives focuses on exploring their chemical transformations and synthetic pathways. For instance, the formation of pyrroline N-oxide rings through interactions of α-isonitroso ketones with aldehydes and morpholine highlights the versatility of these compounds in synthesizing heterocyclic structures (Samsonov, 2004). Similarly, the synthesis of 4-aminopyrimidines from oxadiazoles demonstrates a general method for preparing structurally diverse heterocycles, indicating the compound's utility in generating new chemical entities with potential biological activities (Korbonits et al., 1987).
Pharmacological Properties
Although direct pharmacological applications of the specific compound were not discussed, research on related compounds provides a foundation for understanding potential scientific applications. For example, the synthesis and evaluation of isoquinolinones and pyridones as 5-HT3 antagonists suggest the role of similar compounds in developing new therapeutic agents (Matsui et al., 1992). Another study on DEAD-mediated oxidative Ugi/Aza-Wittig reaction for synthesizing oxadiazoles starting from isocyanimine emphasizes the compound's relevance in creating molecules with potential antitumor properties (Ding et al., 2020).
properties
IUPAC Name |
2-[[5-(oxolan-2-yl)-1,2,4-oxadiazol-3-yl]methyl]isoquinolin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c20-16-12-5-2-1-4-11(12)7-8-19(16)10-14-17-15(22-18-14)13-6-3-9-21-13/h1-2,4-5,7-8,13H,3,6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPDHOHPDLKAIGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=NC(=NO2)CN3C=CC4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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